Cas no 2121515-18-0 (5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid)

• Product Name: 5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid
• CAS No: 2121515-18-0
• MF: C₈H₉BBrNO₃
• MW: 257.87696146965
• MDL: MFCD30529869
• CID: 5079111
• Update Time: 2026-03-01

5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid
• Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]-

• MDL： MFCD30529869
• Inchi： 1S/C8H9BBrNO3/c1-11-8(12)5-2-6(9(13)14)4-7(10)3-5/h2-4,13-14H,1H3,(H,11,12)
• InChI Key： OHDDEMWGXPFMHZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=C(C(NC)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 69.6